Cas no 2227861-62-1 (2-(3S)-3-hydroxybutylbenzene-1,4-diol)

• Product Name: 2-(3S)-3-hydroxybutylbenzene-1,4-diol
• CAS No: 2227861-62-1
• MF: C₁₀H₁₄O₃
• MW: 182.216363430023
• CID: 6319402
• PubChem ID: 165704986
• Update Time: 2025-05-20

2-(3S)-3-hydroxybutylbenzene-1,4-diol Chemical and Physical Properties

Names and Identifiers

• 2-(3S)-3-hydroxybutylbenzene-1,4-diol
• EN300-1765374
• 2227861-62-1
• 2-[(3S)-3-hydroxybutyl]benzene-1,4-diol

• Inchi： 1S/C10H14O3/c1-7(11)2-3-8-6-9(12)4-5-10(8)13/h4-7,11-13H,2-3H2,1H3/t7-/m0/s1
• InChI Key： HMIOHMLBONPHPZ-ZETCQYMHSA-N
• SMILES： O[C@@H](C)CCC1C=C(C=CC=1O)O

Computed Properties

• Exact Mass: 182.094294304g/mol
• Monoisotopic Mass: 182.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 60.7Ų

Additional information on 2-(3S)-3-hydroxybutylbenzene-1,4-diol

Compound CAS No. 2227861-62-1: 2-(3S)-3-Hydroxybutylbenzene-1,4-Diol

The compound 2-(3S)-3-hydroxybutylbenzene-1,4-diol, identified by the CAS registry number 2227861-62-1, is a biologically active molecule with significant potential in various fields, including pharmaceuticals and materials science. This compound is a derivative of benzene-1,4-diol, also known as catechol, with a hydroxyl-substituted butyl group attached at the para position. The stereochemistry at the hydroxyl-bearing carbon (C3) is specified as (S), which is crucial for its biological activity and selectivity.

Recent studies have highlighted the importance of benzene-1,4-diol derivatives in drug discovery. The presence of multiple hydroxyl groups in the molecule provides opportunities for hydrogen bonding and other non-covalent interactions, making it a promising candidate for enzyme inhibition and receptor modulation. For instance, researchers have explored the ability of 2-(3S)-3-hydroxybutylbenzene-1,4-diol to act as a scaffold for designing small-molecule inhibitors targeting kinases and other disease-related proteins.

In addition to its role in therapeutic development, this compound has shown potential in the field of materials science. Its hydroxyl groups can participate in cross-linking reactions, making it a valuable component in the synthesis of hydrogels and other polymeric materials. Recent advancements in 3D printing technologies have leveraged such compounds to create biocompatible materials for tissue engineering applications.

The synthesis of 2-(3S)-3-hydroxybutylbenzene-1,4-diol typically involves multi-step organic reactions, including nucleophilic substitution and oxidation processes. The stereochemical control at the C3 position is achieved through asymmetric catalysis or resolution techniques. These methods ensure high enantiomeric excess, which is essential for maintaining the compound's biological activity.

From an environmental standpoint, this compound has been studied for its role in biodegradation processes. Its hydroxyl groups facilitate enzymatic cleavage, making it a candidate for use in eco-friendly chemical processes. Researchers have explored its potential as a precursor for producing bio-based plastics and other sustainable materials.

In conclusion, compound CAS No. 2227861-62-1, or 2-(3S)-3-hydroxybutylbenzene-1,4-diol, represents a versatile molecule with applications spanning drug discovery, materials science, and environmental chemistry. Its unique structure and stereochemistry make it a valuable tool for advancing both scientific research and industrial applications.